Ethyl 3-(2-hydroxyethoxy)propanoate
Cat. No. B8657900
M. Wt: 162.18 g/mol
InChI Key: COJOLBBVWSYDKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)CCOCCOCc1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][CH2:9][CH2:10][O:11][CH2:12][CH2:13][C:14](=[O:15])[O:16][CH2:17][CH3:18].[CH3:19][CH2:20][OH:21].[Pd:22]>>[OH:8][CH2:9][CH2:10][O:11][CH2:12][CH2:13][C:14](=[O:15])[O:16][CH2:17][CH3:18]
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Inputs
Outcomes
Product
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Name
|
|
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Type
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product
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Smiles
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CCOC(=O)CCOCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
